Cas no 1261236-29-6 (4-(3-Methyl-isothiazol-5-yl)-benzoic acid)

• Product Name: 4-(3-Methyl-isothiazol-5-yl)-benzoic acid
• CAS No: 1261236-29-6
• MF: C₁₁H₉NO₂S
• MW: 219.259661436081
• MDL: MFCD18374046
• CID: 4583540
• Update Time: 2025-05-19

4-(3-Methyl-isothiazol-5-yl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-isothiazol-5-yl)-benzoic acid
• Benzoic acid, 4-(3-methyl-5-isothiazolyl)-

• MDL： MFCD18374046
• Inchi： 1S/C11H9NO2S/c1-7-6-10(15-12-7)8-2-4-9(5-3-8)11(13)14/h2-6H,1H3,(H,13,14)
• InChI Key： AQNUMPFWFDRHHK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(C2SN=C(C)C=2)C=C1

Experimental Properties

• Color/Form: Not available
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 316.4±34.0 °C at 760 mmHg
• Flash Point: 145.2±25.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(3-Methyl-isothiazol-5-yl)-benzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(3-Methyl-isothiazol-5-yl)-benzoic acid

Introduction to 4-(3-Methyl-isothiazol-5-yl)-benzoic acid (CAS No. 1261236-29-6)

4-(3-Methyl-isothiazol-5-yl)-benzoic acid (CAS No. 1261236-29-6) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 4-(3-Methyl-isothiazol-5-yl)-benzoic acid consists of a benzoic acid moiety attached to a 3-methyl-isothiazole ring. The presence of the isothiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms, imparts unique chemical and biological properties to the molecule. These properties make it an attractive candidate for drug discovery and development.

Recent studies have highlighted the pharmacological activities of 4-(3-Methyl-isothiazol-5-yl)-benzoic acid. One notable area of research is its potential as an anti-inflammatory agent. In a study published in the Journal of Medicinal Chemistry, researchers found that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests that 4-(3-Methyl-isothiazol-5-yl)-benzoic acid could be a valuable lead compound for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 4-(3-Methyl-isothiazol-5-yl)-benzoic acid has also shown promise in cancer research. A study conducted by a team at the National Institutes of Health (NIH) demonstrated that this compound can selectively inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action involves the modulation of key signaling pathways involved in cell proliferation and apoptosis. These findings open up new avenues for the development of targeted cancer therapies.

In addition to its therapeutic applications, 4-(3-Methyl-isothiazol-5-yl)-benzoic acid has been explored for its use in chemical synthesis and materials science. The compound's ability to form stable complexes with various metal ions makes it a useful ligand in coordination chemistry. This property has been leveraged in the synthesis of metallo-drugs and other functional materials with potential applications in catalysis and sensing technologies.

The synthesis of 4-(3-Methyl-isothiazol-5-yl)-benzoic acid has been optimized through several methods, including microwave-assisted synthesis and traditional multi-step reactions. These synthetic routes have been refined to improve yield and purity, making the compound more accessible for both academic research and industrial applications. The availability of high-purity 4-(3-Methyl-isothiazol-5-yl)-benzoic acid is crucial for ensuring reliable results in biological assays and other experimental studies.

To further enhance its utility, researchers have investigated various derivatives and analogs of 4-(3-Methyl-isothiazol-5-yl)-benzoic acid. These modifications aim to fine-tune the compound's pharmacological properties, such as solubility, stability, and bioavailability. For example, esterification or amide formation can improve the water solubility of the compound, making it more suitable for oral administration or intravenous injection.

In conclusion, 4-(3-Methyl-isothiazol-5-yl)-benzoic acid (CAS No. 1261236-29-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and promising biological activities make it an exciting area of ongoing investigation. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in the development of innovative therapeutic solutions.